Cas no 41682-73-9 (Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-)

Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- Properties

Names and Identifiers

• Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-
• 4-[(4-octoxyphenyl)methylideneamino]benzonitrile
• P-OCTYLOXYBENZYLIDENE P-CYANOANILINE
• FR-0331
• SCHEMBL12416639
• 41682-73-9
• OUUJTVZTPFJGMR-HKOYGPOVSA-N
• SB83336
• FT-0676054
• (E)-4-(4-(octyloxy)benzylideneamino)benzonitrile
• CHEBI:192182
• MFCD00043525
• Carnocin U I49
• p-Octyloxybenzylidene-p-cyanoaniline
• p-octyloxybenzylidenep-cyanoaniline
• 4-((4-(Octyloxy)benzylidene)amino)benzonitrile
• AKOS025116655
• 4-(((E)-[4-(Octyloxy)phenyl]methylidene)amino)benzonitrile
• 4-(((E)-[4-(Octyloxy)phenyl]methylidene)amino)benzonitrile #
• +Expand

• MDL： MFCD00043525
• InChIKey： OUUJTVZTPFJGMR-HKOYGPOVSA-N
• Inchi： InChI=1S/C22H26N2O/c1-2-3-4-5-6-7-16-25-22-14-10-20(11-15-22)18-24-21-12-8-19(17-23)9-13-21/h8-15,18H,2-7,16H2,1H3/b24-18+
• SMILES： C(OC1C=CC(/C=N/C2C=CC(C#N)=CC=2)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 334.20500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 334.204513457g/mol
• Heavy Atom Count: 25
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• LogP: 6.04818
• PSA: 45.38000

Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- Security Information

Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%